6-(4-Chlorobenzyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H12ClFN4OS
• Molecular Weight: 374.8 g/mol
• IUPAC Name: 6-[(4-chlorophenyl)methyl]-3-[(4-fluorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H12ClFN4OS/c18-12-3-1-11(2-4-12)9-16-22-23-15(20-21-17(23)25-16)10-24-14-7-5-13(19)6-8-14/h1-8H,9-10H2
• InChI Key: ORURSBKFKNBYQO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)F)Cl

Description

6-(4-Chlorobenzyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant interest in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of triazolothiadiazoles and has been found to exhibit a range of biological activities that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 6-(4-Chlorobenzyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or receptors in the body, leading to its observed biological effects.
Biochemical and Physiological Effects:
Studies have shown that 6-(4-Chlorobenzyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits a range of biochemical and physiological effects. For example, it has been found to induce apoptosis in cancer cells, reduce inflammation in animal models, and exhibit anticonvulsant effects in mice.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(4-Chlorobenzyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, there are also limitations to its use, such as potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for research on 6-(4-Chlorobenzyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some potential areas of focus include further studies on its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential as a therapeutic agent for various diseases. Additionally, research could focus on the development of derivatives of this compound to improve its efficacy and reduce potential toxicity.

Synthesis Methods

The synthesis of 6-(4-Chlorobenzyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that requires the use of specific reagents and conditions. One of the most common methods for synthesizing this compound is through the reaction of 4-chlorobenzyl bromide with 4-fluorophenylacetonitrile, followed by the cyclization of the resulting intermediate with thiosemicarbazide and triethylorthoformate.

Scientific Research Applications

The potential applications of 6-(4-Chlorobenzyl)-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. This compound has been found to exhibit a range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and anticonvulsant effects. Additionally, it has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and epilepsy.